Cas no 72814-26-7 (Nonanedioicacid, 2-[(aminocarbonyl)(3-cyclohexyl-3-hydroxypropyl)amino]-, 1,9-diethylester)

• Product Name: Nonanedioicacid, 2-[(aminocarbonyl)(3-cyclohexyl-3-hydroxypropyl)amino]-, 1,9-diethylester
• CAS No: 72814-26-7
• MF: C₂₃H₄₂N₂O₆
• MW: 442.58938741684
• CID: 566482
• PubChem ID: 3018373
• Update Time: 2025-04-19

Nonanedioicacid, 2-[(aminocarbonyl)(3-cyclohexyl-3-hydroxypropyl)amino]-, 1,9-diethylester Chemical and Physical Properties

Names and Identifiers

• Nonanedioicacid, 2-[(aminocarbonyl)(3-cyclohexyl-3-hydroxypropyl)amino]-, 1,9-diethylester
• diethyl 2-[(aminocarbonyl)(3-cyclohexyl-3-hydroxypropyl)amino]nonanedioate
• diethyl 2-[carbamoyl-(3-cyclohexyl-3-hydroxypropyl)amino]nonanedioate
• Diethyl 2-((aminocarbonyl)(3-cyclohexyl-3-hydroxypropyl)amino)nonanedioate
• diethyl 2-[carbamoyl(3-cyclohexyl-3-hydroxypropyl)amino]nonanedioate
• NS00062600
• DTXSID70993612
• N-(3-Cyclohexyl-3-hydroxypropyl)-N-(1,9-diethoxy-1,9-dioxononan-2-yl)carbamimidic acid
• EINECS 276-863-4
• 72814-26-7

• Inchi： 1S/C23H42N2O6/c1-3-30-21(27)15-11-6-5-10-14-19(22(28)31-4-2)25(23(24)29)17-16-20(26)18-12-8-7-9-13-18/h18-20,26H,3-17H2,1-2H3,(H2,24,29)
• InChI Key： FBGRKWRYTJJONG-UHFFFAOYSA-N
• SMILES： OC(CCN(C(N)=O)C(C(=O)OCC)CCCCCCC(=O)OCC)C1CCCCC1

Computed Properties

• Exact Mass: 442.30446
• Monoisotopic Mass: 442.30428706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 17
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.099
• Boiling Point: 568.3°C at 760 mmHg
• Flash Point: 297.5°C
• Refractive Index: 1.501
• PSA: 119.16